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Abstract

(2-Methoxy-4-methylphenyl)boronic acid, identified by the CAS number 198211-79-9, is a
specialized organoboron compound that has garnered significant interest within the scientific
community, particularly in the realms of organic synthesis and medicinal chemistry.[1] Its
unique structural arrangement, featuring a methoxy and a methyl group on the phenyl ring,
imparts distinct reactivity and properties that make it a valuable building block for the creation
of complex molecules. This technical guide provides a comprehensive overview of its chemical
and physical properties, detailed synthesis protocols, and its critical applications, with a
particular focus on its role in palladium-catalyzed cross-coupling reactions, which are
foundational in modern drug discovery and development.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of (2-Methoxy-4-
methylphenyl)boronic acid is paramount for its effective handling, storage, and application in
experimental settings. The data presented below has been aggregated from various chemical
suppliers and databases.
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Property Value

CAS Number 198211-79-9

Molecular Formula CsH11BOs3

Molecular Weight 165.98 g/mol

Appearance White to off-white crystalline solid
Melting Point 169-174 °C

Insoluble in water; Soluble in common organic
Solubility solvents such as methanol, ethanol, and

dimethylformamide.

Keep in a dark place, Sealed in dry, Room
Storage
Temperature

Data compiled from publicly available chemical supplier information.

Synthesis of (2-Methoxy-4-methylphenyl)boronic
acid
The synthesis of (2-Methoxy-4-methylphenyl)boronic acid typically involves the lithiation of a

substituted bromobenzene followed by reaction with a borate ester. A general synthetic
workflow is outlined below.

1-Bromo-2-methoxy-4-methylbenzene }—»L“}“a“o“

n-Butyllithium (n-BuLi) in THF, -78 °C orylation rolysis Acidic Workup (e.g., HCI) (2-Methoxy-4-methylphenyl)boronic acid
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Figure 1. General synthetic workflow for (2-Methoxy-4-methylphenyl)boronic acid.

Experimental Protocol: Synthesis via Lithiation-
Borylation
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This protocol describes a common method for the preparation of (2-Methoxy-4-
methylphenyl)boronic acid.

Materials:

1-Bromo-2-methoxy-4-methylbenzene

e n-Butyllithium (n-BuLi) in an appropriate solvent (e.g., hexanes)
e Anhydrous tetrahydrofuran (THF)

e Triisopropyl borate

e Hydrochloric acid (HCI), agueous solution

o Ethyl acetate

e Brine (saturated aqueous sodium chloride solution)
e Anhydrous magnesium sulfate or sodium sulfate

« Nitrogen or Argon gas supply

o Standard glassware for anhydrous reactions
Procedure:

» Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a
magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen or argon inlet.

e Initial Solution: Dissolve 1-bromo-2-methoxy-4-methylbenzene in anhydrous THF in the
reaction flask.

e Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

e Lithiation: Slowly add n-butyllithium dropwise to the cooled solution via the dropping funnel,
maintaining the temperature at -78 °C. Stir the reaction mixture at this temperature for 1-2
hours.
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» Borylation: Add triisopropyl borate dropwise to the reaction mixture, again ensuring the
temperature remains at -78 °C. After the addition is complete, allow the reaction to slowly
warm to room temperature and stir overnight.

e Quenching and Extraction: Cool the reaction mixture in an ice bath and quench by the slow
addition of aqueous HCI. Transfer the mixture to a separatory funnel and extract with ethyl
acetate.

e Washing: Wash the organic layer sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

 Purification: The crude (2-Methoxy-4-methylphenyl)boronic acid can be purified by
recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the
final product as a white to off-white solid.

Applications in Drug Discovery and Organic
Synthesis

The primary utility of (2-Methoxy-4-methylphenyl)boronic acid lies in its application as a key
building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-
Miyaura coupling. This reaction is a cornerstone of modern organic synthesis, enabling the
formation of carbon-carbon bonds to construct complex molecular architectures, including
many pharmaceutical compounds.

The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura coupling reaction involves the reaction of an organoboron compound
(such as (2-Methoxy-4-methylphenyl)boronic acid) with an organohalide or triflate in the
presence of a palladium catalyst and a base.
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Reactants

Aryl/Vinyl Halide or Triflate (R-X)

(2-Methoxy-4-methylphenyl)boronic acid

Reaction Conditions M« Coupled Product (Ar-R)

Base (e.g., K2COs, Cs2C03)

ST p———)

Palladium Catalyst (e.g., Pd(PPhs)a)
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Figure 2. Logical relationship in a Suzuki-Miyaura coupling reaction.

The presence of the methoxy and methyl groups on the phenyl ring of (2-Methoxy-4-
methylphenyl)boronic acid can influence the electronic and steric properties of the molecule,
thereby affecting the efficiency and selectivity of the coupling reaction. These substituents can
play a role in directing the regioselectivity of the reaction and can also impact the properties of
the final product, which is of particular importance in the design of new drug candidates.

Role in the Synthesis of Biologically Active Molecules

Arylboronic acids are crucial intermediates in the synthesis of a wide range of biologically
active compounds. While specific examples directly utilizing (2-Methoxy-4-
methylphenyl)boronic acid may be proprietary or detailed in specialized literature, the
general class of substituted phenylboronic acids is instrumental in creating molecules with
applications as:
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Enzyme inhibitors

Receptor agonists and antagonists

Anticancer agents

Antiviral and antibacterial agents

The ability to introduce the 2-methoxy-4-methylphenyl moiety into a larger molecule via Suzuki-
Miyaura coupling allows for the fine-tuning of its pharmacological properties, such as potency,
selectivity, and pharmacokinetic profile.

Conclusion

(2-Methoxy-4-methylphenyl)boronic acid (CAS 198211-79-9) is a valuable and versatile
reagent in organic synthesis, particularly for the construction of complex biaryl structures
through the Suzuki-Miyaura cross-coupling reaction. Its utility in the synthesis of
pharmacologically relevant compounds underscores its importance for researchers and
professionals in the field of drug discovery. The detailed information on its properties and
synthesis provided in this guide serves as a critical resource for its effective application in the
laboratory. As the demand for novel and intricate molecular architectures continues to grow, the
significance of specialized building blocks like (2-Methoxy-4-methylphenyl)boronic acid in
advancing chemical and pharmaceutical research is set to increase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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